4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid

• IUPAC Name: 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-2-hydroxybenzoic acid
• InChI: InChI=1S/C19H11NO5/c21-15-9-11(7-8-12(15)19(24)25)20-17(22)13-5-1-3-10-4-2-6-14(16(10)13)18(20)23/h1-9,21H,(H,24,25)
• InChI Key: ZYNLTSSIEXTZOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C(=O)N(C(=O)C3=CC=C2)C4=CC(=C(C=C4)C(=O)O)O
• Molecular Formula: C19H11NO5
• Molecular Weight: 333.3 g/mol

Description

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid, also known as DBIBA, is a synthetic compound that has gained attention in the scientific community for its potential applications in research.

Mechanism of Action

The mechanism of action of 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid has been found to have a number of biochemical and physiological effects, including the ability to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system. It has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid in lab experiments is its relatively low toxicity compared to other compounds. However, its solubility in water is limited, which can make it difficult to use in certain experiments. In addition, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid. One area of interest is its potential use in combination with other drugs to enhance their effectiveness. Another area of research is the development of new formulations of 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid that improve its solubility and bioavailability. Finally, more research is needed to fully understand its mechanism of action and potential applications in other areas of research.

Synthesis Methods

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid can be synthesized through a multi-step process involving the reaction of 2-hydroxybenzoic acid with phthalic anhydride, followed by a series of chemical reactions involving nitration, reduction, and cyclization. The final product is obtained through a purification process using chromatography.

Scientific Research Applications

4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid has been found to have potential applications in scientific research, particularly in the fields of cancer and inflammation. Studies have shown that 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-2-hydroxybenzoic acid has anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.